Chromium copper zinc oxide

• IUPAC Name: dicopper;dizinc;chromium(3+);oxygen(2-)
• InChI: InChI=1S/2Cr.2Cu.6O.2Zn/q2*+3;2*+2;6*-2;2*+2
• InChI Key: PNKGIAQRMACYGQ-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Cr+3].[Cr+3].[Cu+2].[Cu+2].[Zn+2].[Zn+2]
• Molecular Formula: Cr2Cu2O6Zn2+2
• Molecular Weight: 457.8 g/mol
• CAS No.: 1336-14-7

Description

Chromium copper zinc oxide is a multifunctional mixed metal oxide of significant interest in advanced materials research and heterogeneous catalysis. Its primary research value lies in its tunable electronic and structural properties, which are governed by the synergistic interplay between its constituent cations. Researchers extensively investigate this compound as a catalyst for redox reactions, including the selective catalytic reduction (SCR) of nitrogen oxides (NOx) and the oxidation of volatile organic compounds (VOCs), where its surface acidity and oxygen mobility are critical performance parameters. In the field of materials science, it is studied for its potential in spintronics, gas sensing, and as a precursor for functional ceramic coatings. The mechanism of action often involves the presence of multiple oxidation states (particularly of chromium and copper), which facilitate electron transfer processes and the activation of adsorbed species. This material provides a versatile platform for probing structure-activity relationships and developing next-generation catalytic systems and functional inorganic materials for energy and environmental applications.

Synthetic Strategies for Complex Chromium Copper Zinc Oxides

Solution-Based Precursor Routes

Solution-based methods are widely favored for their ability to achieve a high degree of homogeneity and control over the final product's characteristics at relatively low temperatures. These techniques involve the dissolution of metal precursors in a solvent, followed by a chemical transformation to yield the oxide material.

Co-precipitation Techniques

Co-precipitation is a robust and extensively used method for synthesizing mixed metal oxide catalysts. It involves the simultaneous precipitation of multiple metal cations from a solution by adding a precipitating agent. This ensures an intimate mixing of the components at an atomic level, which is crucial for the catalytic activity of the final material.

The process typically starts with a mixed aqueous solution of soluble metal salts, such as nitrates or acetates of chromium, copper, and zinc. iaea.orgmpg.de A precipitating agent, commonly sodium carbonate or ammonium (B1175870) carbonate, is then added under controlled pH and temperature conditions. mpg.dersc.org This leads to the formation of an insoluble precursor, often a mixed hydroxycarbonate or hydroxide. mpg.dersc.org The choice of precursors and the precise control of precipitation parameters like pH and temperature are critical, as they dictate the composition and phase of the resulting precursor. For instance, in the synthesis of Cu/ZnO-based catalysts, maintaining a constant pH is often necessary to prevent the sequential precipitation of individual metal hydroxides, which would compromise the homogeneity of the final product. mpg.de

After precipitation, the solid precursor is aged, filtered, washed to remove impurities like sodium ions, and then dried. The final step involves calcination, a thermal decomposition process that converts the precursor into the desired mixed oxide. google.com For example, zincian georgeite, an amorphous copper-zinc hydroxycarbonate, has been successfully used as a precursor to produce highly effective Cu/ZnO catalysts after calcination. rsc.org Similarly, Cr-doped ZnO nanoparticles have been synthesized via a facile chemical co-precipitation route using zinc nitrate (B79036) hexahydrate and chromium acetate (B1210297) tetrahydrate as precursors, followed by calcination at 600 °C. d-nb.info

Table 1: Research Findings on Co-precipitation Synthesis

Precursors	Precipitating Agent	Key Parameters	Resulting Material/Precursor	Reference
Copper and Zinc Acetate	Ammonium Carbonate	Mild ageing conditions	Zincian georgeite (amorphous copper-zinc hydroxycarbonate)	rsc.org
Zinc Acetate, Copper Acetate	Not specified (Green route with lemon juice and honey)	Co-precipitation method	Copper oxide doped zinc oxide (Cu2O/ZnO) nanospheres	iaea.org
Cu2+, Zn2+, Al3+ Nitrates/Formates	Sodium Carbonate	Constant pH, varying temperatures (e.g., >50 °C)	Mixed Cu,Zn,Al hydroxycarbonate	mpg.de
Zinc Nitrate Hexahydrate, Chromium Acetate Tetrahydrate	Sodium Hydroxide (NaOH)	pH 12, stirring for 2h at 80 °C, calcination at 600 °C	Cr-doped ZnO nanoparticles	d-nb.info
Copper, Zinc, Zirconium salts	Not specified	Continuous co-precipitation, ageing at 40 °C and 60 °C	Cu/ZnO/ZrO2 (CZZ) catalysts	mdpi.com

Sol-gel Methodologies

The sol-gel process is a versatile wet-chemical technique used for fabricating materials with high purity and homogeneity. It involves the transition of a system from a liquid "sol" (colloidal solution) into a solid "gel" phase.

In a typical sol-gel synthesis of chromium-copper-zinc oxides, metal alkoxides or salts (e.g., nitrates, acetates) are used as precursors. bohrium.comresearchgate.net These are dissolved in a solvent, often an alcohol, and then subjected to hydrolysis and polycondensation reactions, usually initiated by the addition of water and a catalyst (acid or base). This process forms a three-dimensional network of metal-oxo-metal bonds, resulting in a gel. The gel is then dried to remove the solvent and subsequently calcined at elevated temperatures to yield the final crystalline oxide material. bohrium.com

For instance, high entropy oxides composed of Ag, Al, Zn, Cr, and Cu have been synthesized by dissolving the respective metal nitrates in distilled water, adding citric acid as a chelating agent, adjusting the pH to 7 with ammonia (B1221849), and then drying and annealing the resulting gel. bohrium.com This method produced a porous, single-phase spinel structure. Similarly, zinc-doped copper chromite (Cu1-xZnxCr2O4) powders have been prepared using the sol-gel method, which is noted for not requiring high temperatures during the initial stages. researchgate.net Studies on chromium-doped zinc oxide (Zn0.95Cr0.05O) nanoparticles synthesized via the sol-gel route have also demonstrated the effectiveness of this method in achieving single-phase materials with controlled particle sizes by varying the sintering temperature. jmst.org

Table 2: Research Findings on Sol-gel Synthesis

Precursors	Key Reagents/Conditions	Resulting Material	Particle/Crystallite Size	Reference
Metal Nitrates (Ag, Al, Zn, Cr, Cu)	Citric acid, ammonia, dried at 90°C, annealed at 300°C	AgAlZnCrCuO high entropy oxide	Porous nanoparticles	bohrium.com
Zinc nitrate, Chromium nitrate, etc.	Not specified	Nanosized ZnO and Cr2O3	40 to 80 nm	biotechrep.ir
Not specified	Sol-gel method	Zinc-doped copper chromite powders	Not specified	researchgate.net
Zinc acetate dihydrate, Chromium nitrate nonahydrate	2-methoxyethanol, monoethanolamine (MEA)	Zn0.95Cr0.05O nanoparticles	Varies with sintering temp. (e.g., 20 nm at 450°C)	jmst.org
Zinc nitrate, Chromium nitrate, Iron nitrate	Sol-gel method	Cr and Fe doped ZnO nanostructures	41 to 96 nm	scispace.com

Hydrothermal and Solvothermal Syntheses

Hydrothermal and solvothermal syntheses are methods that employ elevated temperatures and pressures in aqueous (hydrothermal) or non-aqueous (solvothermal) solutions within a sealed vessel, often called an autoclave. These conditions facilitate the dissolution and recrystallization of materials that are insoluble at ambient conditions, allowing for excellent control over particle size, morphology, and crystallinity.

For the synthesis of chromium-copper-zinc oxides, metal salts or hydroxides are placed in the autoclave with a suitable solvent and often a mineralizer (like KOH or NaOH) to aid dissolution. The vessel is then heated to temperatures typically ranging from 100°C to 250°C. muk.ac.irresearchgate.net Under these conditions, the precursors dissolve and react to form the desired oxide nanoparticles, which then precipitate from the solution upon cooling.

This method has been successfully applied to produce Cr2O3/ZnO nanocomposites and copper oxide-doped ZnO nanoparticles. muk.ac.irguilan.ac.ir In one study, CuO-doped ZnO nanoparticles were synthesized under mild hydrothermal conditions (100°C) using KOH as a mineralizer and triethylamine (B128534) as a surface modifier to prevent agglomeration. muk.ac.ir Another approach used an aqueous methanolic solution as the solvent to prepare Cu-modified ZnO nanocomposites, demonstrating the versatility of the solvothermal variant. researchgate.net Doping of ZnO nanorods with chromium has also been achieved through hydrothermal routes using zinc nitrate, chromium nitrate, and hexamethylenetetramine. tandfonline.com

Table 3: Research Findings on Hydrothermal/Solvothermal Synthesis

Precursors	Solvent/Modifier	Temperature/Time	Resulting Material	Particle Size	Reference
Not specified	Water	Not specified	Cr2O3/ZnO nanocomposite	47.62 nm	guilan.ac.ir
ZnO, CuO	Water, Triethylamine (surface modifier)	100 °C, 8 h	Surface-modified CuO-doped ZnO	Well-dispersed nanoparticles	muk.ac.ir
Zinc Chloride, Copper Sulfate	Aqueous Methanolic Solution (50:50)	Not specified	Cu-modified ZnO nanocomposites	Nano-sized	researchgate.net
Zinc Nitrate, Chromium Nitrate	Water	Not specified	Cr-doped ZnO nanorods	Not specified	tandfonline.com

Combustion Synthesis Approaches

Combustion synthesis, also known as self-propagating high-temperature synthesis (SHS), is a time- and energy-efficient method for producing a wide range of materials. The technique utilizes a highly exothermic redox reaction between the metal precursors (oxidizers, typically metal nitrates) and a fuel (a reducing agent, such as urea, glycine, or citric acid).

The process begins by creating a homogeneous aqueous solution containing the metal nitrates (e.g., copper nitrate, zinc nitrate, chromium nitrate) and the fuel. This solution is then heated, causing it to dehydrate and form a viscous gel. Upon further heating to the ignition temperature, the gel undergoes a rapid, self-sustaining combustion reaction. The large volume of gases evolved during the reaction dissipates heat and helps to form fine, porous, and often crystalline oxide powders, typically eliminating the need for a separate high-temperature calcination step.

This method has been used to synthesize NiO-CuO-ZnO nano transition metal oxides using plant extracts as a green fuel. mdpi.com The precursors are mixed with the fuel, heated in a furnace to around 400°C, leading to a rapid combustion that yields porous metal oxide powders. mdpi.com Similarly, a facile solution combustion method has been reported for producing p-type transparent conducting thin films of copper chromium oxide (CuCrO2+x) at temperatures as low as 180°C, highlighting the method's advantage of low processing temperatures. acs.org

Solid-State Reaction Pathways

Solid-state reaction, or the ceramic method, is a traditional and straightforward technique for preparing multicomponent oxides. This method involves the direct reaction of solid precursors at high temperatures to form the desired product.

The synthesis typically starts with physically mixing powders of the parent oxides (e.g., Cr2O3, CuO, ZnO) or their precursors, such as carbonates or nitrates. scirp.orgoup.com To ensure a homogeneous mixture, the powders are often ground together mechanically. The mixture is then pressed into pellets and subjected to one or more high-temperature calcination steps, often for extended periods, to facilitate the diffusion of ions between the solid particles and the formation of the new compound. Intermediate grinding between heating cycles is common to promote reaction completion. researchgate.net

For example, three-component catalysts of zinc, chromium, and copper oxides have been prepared by kneading a mixture of zinc oxide and copper oxide powders with a chromic acid solution. oup.com The resulting paste is dried and granulated to form the catalyst. Another study reported solid-state reactions in Cr2O3-ZnO nanoparticles, where different compositions were prepared and annealed at 400°C. scirp.org The solid-state reaction method, using a high-speed shaker mill followed by sintering at 900°C, has also been employed to dope (B7801613) ZnO with chromium, successfully substituting Cr ions into the ZnO lattice. researchgate.net

Vapor-Phase Deposition Techniques

Vapor-phase deposition techniques involve the transport of precursor materials in the vapor phase to a substrate, where they react or condense to form a solid film or powder. These methods are particularly useful for creating high-purity thin films and nanostructures with controlled thickness and morphology.

One prominent method is Metal Organic Chemical Vapor Deposition (MOCVD). In this process, volatile organometallic precursors are transported by a carrier gas into a reaction chamber. At a heated substrate, the precursors decompose and react to form the desired oxide film. Chromium-doped ZnO thin films have been successfully deposited on glass substrates using MOCVD at a temperature of 420°C. scirp.org

Another variant is Chemical Vapor Synthesis (CVS), which is a modified CVD process used to produce nanoparticles. In CVS, the reaction occurs in the gas phase, and the resulting nanoparticles are collected. This technique has been used to synthesize both pure ZnO and Cr-doped ZnO nanoparticles. researchgate.net Furthermore, a novel localized and programmable chemical vapor deposition method has been demonstrated for the deposition of separate copper oxide, chromium oxide, and zinc oxide nanowires, suggesting the potential for creating complex, multi-component nanostructures by guiding charged molecular fluxes with electric fields. nih.gov Physical Vapor Deposition (PVD) has also been used to create Cu-Cr alloy thin films, which can then be processed to form nanostructured chromium films. researchgate.net

Table 4: Research Findings on Vapor-Phase Deposition

Technique	Precursors/Conditions	Substrate/Collection	Resulting Material	Reference
MOCVD	Not specified, single solid precursor	Glass	Chromium (Cr) doped Zinc oxide (ZnO) thin films	scirp.org
CVS (modified CVD)	Not specified	Powder collection	ZnO and Cr doped ZnO nanoparticles	researchgate.net
Localized CVD	Electrically charged molecular flux	Predetermined locations	Copper oxide, chromium oxide, zinc oxide nanowires	nih.gov
PVD	50 wt. % chromium and 50 wt. % copper	Substrate pre-heated to 300 °C	Cu–Cr thin films	researchgate.net

Chemical Vapor Deposition (CVD)

Chemical Vapor Deposition (CVD) is a versatile technique for producing high-purity, thin films and coatings. In the context of chromium-copper-zinc oxides, CVD offers the potential for depositing uniform layers with controlled thickness and composition. While direct CVD of the ternary Cr-Cu-Zn oxide is not widely reported, the synthesis of the individual oxide components by CVD is well-established, suggesting pathways for co-deposition.

Chromium Oxide (Cr₂O₃) CVD:

Chromium oxide thin films are commonly synthesized via CVD using precursors like chromium hexacarbonyl (Cr(CO)₆) and chromium acetylacetonate (B107027) (Cr(acac)₃). osti.gov The deposition temperature is a critical parameter, with Cr(CO)₆ allowing for lower reaction temperatures, which can be further reduced by UV light irradiation. osti.gov Laser-assisted CVD (LCVD) using a KrF laser to photodissociate Cr(CO)₆ in an oxidizing atmosphere has also been employed to grow chromium oxide films. psu.edu Research has shown that single-crystalline α-Cr₂O₃ layers can be grown on sapphire substrates using ultrasonic-assisted CVD in a temperature range of 700–850°C. ioffe.ru

Zinc Oxide (ZnO) CVD:

A variety of precursors have been used for ZnO film deposition by CVD, including organozinc compounds like diethylzinc (B1219324) (DEZ) and dimethylzinc (B1204448) (DMZ), as well as zinc acetylacetonate. kashanu.ac.irgoogle.com Low-pressure CVD (LP-CVD) has been successfully used to prepare highly c-axis oriented ZnO films on fused quartz substrates. researchgate.netcambridge.org A rapid thermal plasma CVD process has also been developed for depositing conformal, nanocrystalline ZnO thin films. nih.gov

Co-deposition of Chromium-Copper-Zinc Oxide:

The synthesis of the complex chromium-copper-zinc oxide via CVD would involve the simultaneous or sequential deposition of the individual metal oxides. This requires careful selection of precursors with compatible decomposition temperatures and reaction kinetics. A potential approach involves using a mixture of volatile precursors, such as metal-organic compounds of chromium, copper, and zinc, and introducing them into the CVD reactor under controlled conditions of temperature, pressure, and gas flow rates. The challenge lies in achieving a homogeneous distribution of the elements and the desired stoichiometry in the final oxide material.

Interactive Table: CVD Precursors and Conditions for Individual Oxides

Oxide	Precursor	Deposition Method	Substrate	Temperature (°C)	Key Findings
Cr₂O₃	Chromium hexacarbonyl (Cr(CO)₆)	Atmospheric-Pressure CVD (APCVD)	-	>150	Vertically developed coarse structure. osti.gov
Cr₂O₃	Chromium acetylacetonate (Cr(acac)₃)	APCVD	-	>400	Shiny, smooth films with high solar absorptance. osti.gov
CrO₂/Cr₂O₃	Chromium hexacarbonyl (Cr(CO)₆)	Laser-CVD	Sapphire	Room Temperature	Co-deposition of crystalline CrO₂ and Cr₂O₃ phases. ipl.pt
α-Cr₂O₃	Chromium(III) acetylacetonate	Ultrasonic-assisted CVD	Sapphire	800	Continuous, transparent single-crystalline layers. ioffe.ru
ZnO	bis(2,4-pentanedionato)zinc	Low-Pressure CVD (LP-CVD)	Fused Quartz	>500	Highly c-axis oriented films. researchgate.netcambridge.org
ZnO	Diethylzinc (DEZ)	Metalorganic CVD (MOCVD)	-	150	Formation of tetrapod-like surface features. researchgate.net
ZnO	Solid Zinc	Thermal Plasma CVD	Si, Quartz, Glass	-	Conformal, nonporous nanocrystalline films. nih.gov

Physical Vapor Deposition (PVD)

Physical Vapor Deposition (PVD) encompasses a set of vacuum deposition methods where a material is vaporized from a solid or liquid source in a vacuum environment and then condensed onto a substrate. For complex oxides, PVD techniques like sputtering and evaporation offer routes to produce films with controlled stoichiometry.

Copper Oxide (CuO) PVD:

Copper oxide nanorods have been successfully synthesized using PVD by evaporating copper in a controlled atmosphere. ijsrd.com PVD has also been utilized to create copper oxide-coated glass beads, demonstrating the ability to deposit uniform nano-layers. nih.gov Reactive sputtering of a copper target in an oxygen-containing atmosphere is another common PVD method to produce copper oxide films. researchgate.net

Co-sputtering of Cr-Cu-Zn Oxide:

A likely PVD approach for synthesizing chromium-copper-zinc oxide films is co-sputtering. This would involve using a composite target containing chromium, copper, and zinc, or multiple individual targets of each metal. By controlling the sputtering power applied to each target and the composition of the sputtering gas (typically a mixture of an inert gas like argon and a reactive gas like oxygen), it is possible to control the elemental composition and phase of the deposited film. The substrate temperature during deposition is also a critical parameter that influences the crystallinity and microstructure of the resulting oxide film.

Interactive Table: PVD Parameters for Copper Oxide and Potential for Complex Oxides

Material	PVD Technique	Target/Source	Substrate	Key Parameters	Resulting Morphology/Properties
CuO Nanorods	Physical Vapor Deposition	Copper	Stainless Steel, Glass	-	One-dimensional nanostructures. ijsrd.com
CuO Coating	Physical Vapor Deposition	Copper Oxide	Glass Beads	Internal pressure, Ar flow rate, sputtering time, post-heating	Uniform nano-layers with high stability. nih.gov
Cu/CuO Film	Reactive Sputtering	Copper	Polypropylene nonwoven fabric	Oxygen flow rate	Metallic colored films with varying Cu/CuO content. researchgate.net
Cr-Cu-Zn Oxide (Proposed)	Co-sputtering	Cr, Cu, Zn targets	-	Sputtering power, O₂ partial pressure, substrate temperature	Potential for uniform mixed oxide films with controlled stoichiometry.

Template-Assisted Synthesis for Controlled Morphologies

Template-assisted synthesis is a powerful bottom-up approach to create nanomaterials with well-defined shapes and sizes. rsc.org This method utilizes a pre-existing structure (the template) to guide the formation of the desired material. For complex oxides like chromium-copper-zinc oxide, templates can be used to produce intricate architectures such as nanowires, nanotubes, and porous structures.

Both hard and soft templates can be employed. Hard templates, such as porous anodic alumina (B75360) and activated carbon fibers, provide a rigid framework within which the oxide material is synthesized. researchgate.netacs.org For instance, a sol-gel containing the metal precursors can be infiltrated into the pores of the template, followed by heat treatment to form the oxide and subsequent removal of the template. Soft templates, like surfactants and block copolymers, self-assemble in solution to form micelles or other ordered structures that direct the nucleation and growth of the inorganic species. rsc.org

A notable example of template-assisted synthesis is the use of layered double hydroxides (LDHs) as precursors for mixed metal oxides. frontiersin.orgmdpi.comresearchgate.netrsc.orgacs.org By co-precipitating the desired metal cations (Cr³⁺, Cu²⁺, Zn²⁺) along with a trivalent cation like Al³⁺, a layered hydrotalcite-like structure is formed. Subsequent calcination of this LDH precursor leads to the decomposition of the layered structure and the formation of a highly dispersed mixed metal oxide with a large surface area. The "memory effect" of LDHs can also be utilized, where the calcined mixed oxide can be rehydrated to reform the layered structure, allowing for the intercalation of various anions.

Graphene oxide (GO) has also emerged as a promising template for complex oxides, enabling the creation of foam-like and layered paper-like structures. scispace.com

Interactive Table: Template-Assisted Synthesis of Complex Oxides

Template Type	Example Template	Synthesis Method	Resulting Oxide	Morphology
Hard Template	Anodized Alumina	Sol-gel infiltration	La₀.₆₇Ca₀.₃₃MnO₃, BaTiO₃	Nanowires. researchgate.net
Hard Template	Activated Carbon Fibers	Impregnation and heat treatment	TiO₂, Fe₂O₃	Hollow fibers with hierarchical architecture. acs.org
Soft Template	Surfactants, Block Copolymers	Self-assembly	Transition Metal Oxides	Mesoporous structures. rsc.org
LDH Precursor	CrCuMg-LDH	Co-precipitation and calcination	Cr-Cu-Mg Mixed Oxide	High surface area mixed oxide. researchgate.net
LDH Precursor	ZnAl-LDH, ZnCr-LDH	Co-precipitation and calcination	ZnO-based Mixed Oxides	Nanocomposites of ZnO and spinel phases. mdpi.comacs.org
2D Template	Graphene Oxide (GO)	Sacrificial templating	YBa₂Cu₃O₇₋δ	Foams and layered paper-like structures. scispace.com

Post-Synthetic Modification and Doping Strategies

Post-synthetic modification (PSM) offers a powerful avenue to tailor the properties of pre-synthesized materials. For complex chromium-copper-zinc oxides, PSM can be used to introduce new functionalities, alter the surface chemistry, or create active sites for catalysis.

One common PSM approach is the modification of mixed metal oxides derived from LDHs. For example, the surface of these materials can be modified with organic molecules to enhance their properties. hw.ac.uk Another strategy involves the impregnation of the mixed oxide with additional metal species to create supported catalysts.

Doping is a key strategy to tune the electronic and catalytic properties of metal oxides. In the context of chromium-copper-zinc oxide, this can involve introducing small amounts of other elements into the crystal lattice. For instance, the modification of a Mn³⁺(salen)-based metal-organic framework (MOF) has been demonstrated, where the Mn³⁺ ions were removed and then the framework was remetalated with other metal precursors. acs.org This highlights the potential for selectively introducing or exchanging metal ions within a pre-existing framework.

Furthermore, the synthesis of a copper oxide-zinc oxide-chromium oxide catalyst has been detailed in a patent, where a pyrolyzed copper-chromium product is mixed with chromium trioxide, followed by the addition of basic copper carbonate and basic zinc carbonate. google.com This multi-step process can be considered a form of post-synthetic modification where the final composition and structure are achieved through a series of reactions on pre-formed components.

Interactive Table: Post-Synthetic Modification and Doping Strategies

Base Material	Modification/Doping Strategy	Modifying/Doping Agent	Purpose/Outcome
Layered Double Hydroxides (LDHs)	Post-synthesis modification	Melamine	Creation of porosity and support for CO₂ capture. hw.ac.uk
Mn³⁺(salen)-based MOF	Demetalation and Remetalation	H₂O₂, various metal precursors	Formation of isostructural metallosalen-based MOFs. acs.org
Copper-chromium pyrolyzed product	Mixing and Calcination	Chromium trioxide, basic copper carbonate, basic zinc carbonate	Synthesis of a copper oxide-zinc oxide-chromium oxide catalyst. google.com
Mg-Al Mixed Oxide	Sulfate Modification	Ammonium persulfate	Tuning of acid/base properties for catalysis. mdpi.com
CaO-CuO Mixed Metal Oxide	Silane Modification	(hexyl)silane	Enhanced catalytic performance in transesterification. mdpi.com

Structural and Morphological Characterization of Chromium Copper Zinc Oxide Architectures

Crystal Structure Elucidation via Diffraction Methods

Diffraction methods are indispensable for determining the atomic and molecular structure of a crystal. By analyzing the diffraction pattern of a beam of X-rays or electrons interacting with the sample, detailed information about the arrangement of atoms, lattice parameters, and crystalline phases can be obtained.

X-ray Diffraction (XRD) Analysis of Crystalline Phases

X-ray diffraction (XRD) is a primary technique for characterizing the crystalline structure of materials. In the context of chromium-copper-zinc oxide, XRD analysis confirms the presence of various crystalline phases and provides insights into the effects of doping and synthesis conditions on the crystal lattice.

Studies on chromium-doped zinc oxide (Cr-ZnO) nanoparticles have consistently identified the hexagonal wurtzite structure of ZnO as the primary phase. scirp.orgresearchgate.net The successful incorporation of chromium ions into the ZnO lattice is often confirmed by the absence of secondary phases at lower doping concentrations. researchgate.net However, as the concentration of chromium increases, a secondary spinel phase of ZnCr₂O₄ may form, indicating that the solubility limit of chromium in ZnO has been exceeded. researchgate.net The introduction of Cr³⁺ ions can cause a slight shift in the diffraction peaks, suggesting substitutional doping at Zn²⁺ sites and leading to minor lattice distortions. ikm.org.my

Similarly, in copper-doped zinc oxide (Cu-ZnO) systems, XRD patterns typically show the characteristic peaks of the wurtzite structure of ZnO, with no evidence of copper or copper oxide phases at low doping levels, indicating the successful incorporation of Cu²⁺ ions into the ZnO lattice. mdpi.com For copper chromite (CuCr₂O₄) doped with zinc, XRD results have shown a transformation from a tetragonal to a cubic spinel structure. wum.edu.pk

The crystallite size, a measure of the size of coherently scattering domains, can be calculated from the broadening of the XRD peaks using the Scherrer equation. For Cr-doped ZnO, crystallite sizes have been reported to be in the range of 26.25 nm to 36 nm. nih.govacs.org In some cases, an increase in dopant concentration leads to a decrease in crystallite size. acs.org

XRD Data for Chromium-Copper-Zinc Oxide and Related Compounds

Compound	Crystalline Phase	Observed 2θ Peaks (°)	Crystallite Size (nm)	Reference
Cr-doped ZnO	Hexagonal Wurtzite	~31.8, 34.4, 36.2, 47.5, 56.6, 62.8, 67.9, 69.1	26.25 - 36	acs.orgscielo.org.co
Cu-doped ZnO	Hexagonal Wurtzite	Not explicitly listed	26.48	mdpi.com
Zn-doped CuCr₂O₄	Tetragonal to Cubic Spinel	30, 30.5, 35, 35.5, 40.5, 45.5, 50.5, 55.5	Not explicitly listed	wum.edu.pk
Cu₂O	Cubic	29.66, 36.53, 42.44, 61.57	Not explicitly listed	scielo.org.co

Electron Diffraction for Local Structural Insights

Electron diffraction provides complementary information to XRD, offering structural details from localized, nano-sized regions of the material. Selected area electron diffraction (SAED) patterns, obtained in a transmission electron microscope, can confirm the crystalline structure and identify different phases within a single nanoparticle or an aggregate.

In studies of chromium and copper-containing oxide nanoparticles, SAED patterns have been used to confirm the crystalline nature of the material. For instance, in CCA (chromium, copper, and arsenic oxide)-treated wood pyrolysis residues, SAED was instrumental in identifying nanoparticles of Cr₂As₄O₁₂, As₂O₃, and metallic Cr and Cu. psu.edu The diffraction patterns revealed the monocrystalline character of these nanoparticles. psu.edu

For complex systems, electron diffraction can help to distinguish between different crystalline structures that may coexist. The technique is particularly powerful for studying nanomaterials, where conventional XRD might provide averaged information over a large sample volume. Electron diffraction can reveal local variations in crystal structure, orientation, and the presence of defects. researchgate.net

Microscopic Analysis of Morphology and Nanostructure

Microscopy techniques are essential for visualizing the morphology, size, and internal structure of chromium-copper-zinc oxide architectures at the micro- and nanoscale.

Scanning Electron Microscopy (SEM) for Surface Topography

Scanning electron microscopy (SEM) is widely used to examine the surface topography and morphology of materials. SEM images of chromium-doped ZnO have revealed various morphologies, including nanocomb structures, rod-cubic shapes, and flake-like structures. ikm.org.mynih.govresearchgate.net The addition of chromium as a dopant has been shown to influence the surface morphology, leading to the formation of crystalline grains on the surface. scirp.org In some cases, Cr-doped ZnO particles exhibit a uniform distribution and good dispersion. ikm.org.my

For copper-doped ZnO nanoparticles, SEM analysis has shown uniformly and evenly distributed particles with a mostly spherical shape, with sizes ranging from 5 to 50 nm. mdpi.com The morphology of ZnO nanoparticles has been observed to be impacted by the degree of copper doping. mdpi.com

SEM Morphological Data for Chromium-Copper-Zinc Oxide and Related Compounds

Compound	Observed Morphology	Particle/Grain Size	Reference
Cr-doped ZnO	Nanocombs, rod-cubic, flakes, crystalline grains	~20-40 nm	scirp.orgikm.org.mynih.govresearchgate.net
Cu-doped ZnO	Spherical, uniform distribution	5-50 nm	mdpi.com

Transmission Electron Microscopy (TEM) for Internal Structure and Particle Size

Transmission electron microscopy (TEM) provides higher resolution images than SEM, allowing for the visualization of the internal structure, size, and shape of individual nanoparticles. TEM studies of Cr/ZnO nanocomposites have shown comb-shaped nanoparticles with an average size of 20 nm, consisting of nanoflakes linked with sharp needles. nih.gov Other studies on Cr-doped ZnO have described spherical-like nanoparticles. acs.org

For Cu-doped ZnO nanoparticles, TEM images have confirmed a spherical shape with an average particle size of approximately 26.77 nm, with a size distribution ranging from 5 to 60 nm. mdpi.com Doping with copper oxide has been found to lead to smaller and more uniformly shaped nanoparticles. mdpi.com

High-Resolution Transmission Electron Microscopy (HRTEM) for Lattice Imaging

High-resolution transmission electron microscopy (HRTEM) is a powerful technique that allows for the direct imaging of the atomic lattice of a crystalline material. HRTEM provides detailed information about the crystallinity, crystal structure, and the presence of defects at the atomic scale.

In the context of metal oxide nanoparticles, HRTEM has been used to observe lattice fringes, which are direct evidence of the crystalline nature of the particles. For instance, in the pyrolysis residue of CCA-treated wood, HRTEM revealed the monocrystalline character of nanoparticles, with lattice fringes corresponding to the d-spacing of specific crystal planes of Cr and Cu. psu.edu Similarly, for copper oxide nanoparticles, HRTEM images have shown interplanar spacing values that correspond to specific lattice planes of CuO and Cu₂O. researchgate.net This level of detail is crucial for understanding the precise atomic arrangement within the chromium-copper-zinc oxide system and how it influences the material's properties. The technique can also reveal the presence of multiple phases within a single nanoparticle. researchgate.netgrafiati.com

Surface Area and Porosity Investigations

The surface area and porosity of chromium-copper-zinc oxide architectures are critical parameters that influence their catalytic activity and adsorption capabilities. These properties are typically investigated using gas sorption analysis.

The Brunauer-Emmett-Teller (BET) method is a widely used technique for determining the specific surface area of materials. It involves the physisorption of a gas, typically nitrogen, onto the surface of the material at cryogenic temperatures. The amount of gas adsorbed at different relative pressures is used to calculate the surface area.

The specific surface area of chromium-copper-zinc oxide materials can vary significantly depending on the synthesis method and the elemental composition. For instance, materials prepared by co-precipitation methods have shown a range of surface areas. Doping with chromium has been observed to increase the surface area of zinc oxide nanoparticles. In one study, the BET surface area increased from 176.25 m²/g for undoped ZnO to 287.17 m²/g for 0.1 M Cr-doped ZnO nanoparticles. d-nb.info Similarly, another study reported that modifying CuO-ZnO-C nanocomposites with a surfactant led to a surface area increase of over 49% and ~67% for samples prepared at 300 and 400 °C, respectively. nih.gov In contrast, the calcination of a Zn-Cu-BTC metal-organic framework to produce ZnO/CuO resulted in a decrease in surface area from 46.6 m²/g to 26.6 m²/g. ut.ac.ir

Below is an interactive table showcasing BET surface area data for various chromium-copper-zinc oxide and related materials from different studies.

Material	Synthesis Method	BET Surface Area (m²/g)
Undoped ZnO	Co-precipitation	176.25 d-nb.info
0.1 M Cr-doped ZnO	Co-precipitation	287.17 d-nb.info
ZnO/CuO	Calcination of Zn-Cu-BTC MOF	26.6 ut.ac.ir
Zn-Cu-BTC MOF	-	46.6 ut.ac.ir
CuO-ZnO-C Nanocomposite	Green Synthesis	-
CTAB modified CuO-ZnO-C	Surfactant Modification	>49% increase nih.gov
Cr/ZnO Nanocomposite	Co-precipitation	Large surface area nih.gov

The pore size distribution of a material provides information about the volume and diameter of its pores. This is often determined using the Barrett-Joyner-Halenda (BJH) method, which analyzes the nitrogen desorption isotherm. The presence of mesopores (2-50 nm) is often indicated by a Type IV isotherm with a hysteresis loop.

For instance, ZnO nanoparticles have been reported to exhibit a mesoporous structure with an average pore diameter of 30.87 nm and a pore volume of 0.3 cm³/g. mdpi.com Another study on plant-fabricated ZnO nanoparticles reported an average pore diameter of 15.01 nm. semanticscholar.org The nitrogen adsorption-desorption isotherms for mesoporous materials typically show a Type IV curve, which is characteristic of materials with well-defined mesopores. conicet.gov.ar The analysis of a graphene oxide/zinc molybdate (B1676688) nanocomposite also revealed a mesoporous nature with an average pore size of 2.1528 nm, as determined by the BJH model. frontiersin.org

The table below summarizes pore size distribution data for related oxide materials.

Material	Analytical Method	Average Pore Diameter (nm)	Pore Volume (cm³/g)	Isotherm Type
ZnO Nanoparticles	BJH	30.87 mdpi.com	0.3 mdpi.com	-
Plant-fabricated ZnO NPs	BJH	15.01 semanticscholar.org	-	Type IV nih.gov
Graphene oxide/zinc molybdate	BJH	2.1528 frontiersin.org	-	Type IV frontiersin.org
ZnO/CuO	BJH	-	0.22 ut.ac.ir	-
Zn-Cu-BTC MOF	BJH	-	0.19 ut.ac.ir	-

Elemental Composition and Distribution Mapping

Determining the elemental composition and the spatial distribution of elements within the chromium-copper-zinc oxide architecture is crucial for understanding its structure-property relationships. Several techniques are employed for this purpose.

Energy-Dispersive X-ray Spectroscopy (EDX or EDS) is a technique used to identify the elemental composition of a sample. When the sample is bombarded with an electron beam, it emits X-rays with energies characteristic of the elements present. EDX analysis can confirm the presence of chromium, copper, zinc, and oxygen in the material. ikm.org.mychalcogen.ro For example, in a study of Cr/ZnO nanoparticles, EDX confirmed the presence of Zn, O, and Cr with weight percentages of 62.16%, 29.72%, and 8.12%, respectively. nih.gov The absence of other elemental peaks in EDX spectra indicates the high purity of the synthesized sample. ikm.org.my Elemental mapping using EDX provides a visual representation of the distribution of each element within the sample, demonstrating, for instance, a uniform dispersion of chromium within a ZnO matrix. ikm.org.myd-nb.info

The following table presents example elemental compositions determined by EDX.

Material	Element	Weight Percentage (%)
Cr/ZnO Nanoparticles nih.gov	Zn	62.16
O	29.72
Cr	8.12
ZnO Nanoparticles mdpi.com	Zn	59.6
O	40.4

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique that measures the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material. XPS spectra are obtained by irradiating a material with a beam of X-rays while simultaneously measuring the kinetic energy and number of electrons that escape from the top 1 to 10 nm of the material being analyzed.

In the analysis of chromium-copper-zinc oxide, XPS is used to determine the oxidation states of the constituent metals.

Chromium (Cr): The Cr 2p spectrum can be used to identify the oxidation state of chromium. For instance, the binding energies for Cr 2p₃/₂ and Cr 2p₁/₂ in Cr₂O₃ (Cr³⁺) are approximately 576.16 eV and 586.00 eV, respectively. mdpi.com

Copper (Cu): The Cu 2p spectrum helps in distinguishing between Cu⁰, Cu⁺, and Cu²⁺ states. The presence of shake-up satellite peaks in the Cu 2p spectrum is a characteristic feature of Cu²⁺. mdpi.comacs.org The binding energy for Cu 2p₃/₂ is around 932.5 eV for Cu⁺ or Cu⁰ species. mdpi.com

Zinc (Zn): The Zn 2p spectrum is analyzed to confirm the +2 oxidation state of zinc. The binding energy for Zn 2p₃/₂ in ZnO is typically observed around 1021.6 eV. mdpi.com

Oxygen (O): The O 1s spectrum can be deconvoluted into multiple peaks, which are often attributed to lattice oxygen (O²⁻), oxygen vacancies, and surface hydroxyl groups. rsc.org

The table below provides a summary of typical binding energies for the elements in chromium-copper-zinc oxide and related compounds.

Element	XPS Peak	Oxidation State	Typical Binding Energy (eV)
Chromium	Cr 2p₃/₂	Cr³⁺	~576.2 mdpi.com
Copper	Cu 2p₃/₂	Cu²⁺	~933.6 mdpi.com
Copper	Cu 2p₃/₂	Cu⁺/Cu⁰	~932.5 mdpi.com
Zinc	Zn 2p₃/₂	Zn²⁺	~1021.6 mdpi.com
Oxygen	O 1s	Lattice Oxygen	~529.3 - 530.1 mdpi.comrsc.org
Oxygen	O 1s	Oxygen Vacancies	~531.5 - 531.7 rsc.org
Oxygen	O 1s	Hydroxyl Oxygen	~533.0 rsc.org

Inductively Coupled Plasma – Optical Emission Spectrometry (ICP-OES) is a powerful analytical technique used for the determination of the bulk elemental composition of materials. The sample is introduced into an argon plasma, which excites the atoms of the elements present. As the excited atoms relax to their ground state, they emit light at characteristic wavelengths, which is then detected.

Functional Material Properties of Chromium Copper Zinc Oxide

Gas Sensing Applications

The electrical properties of chromium-doped zinc oxide thin films make them suitable for gas sensing applications. scirp.org The sensitivity and selectivity of these sensors depend on the dopant concentration and the morphology of the film. Metal oxide semiconductors, like ZnO, can detect gases through changes in their electrical resistance upon exposure to the target gas. Doping with chromium can enhance these sensing properties. scirp.org

Magnetic Properties

The introduction of transition metals like chromium into the zinc oxide lattice can induce magnetic properties. taylorfrancis.comresearchgate.net The magnetic behavior of Cr-doped ZnO is influenced by the concentration of chromium and the presence of defects such as vacancies in the crystal structure. researchgate.net Theoretical and experimental studies have shown that the magnetic moment of the material can be tuned by controlling these factors. researchgate.net Similarly, the substitution of chromium in copper-based spinel ferrites has been shown to alter their magnetic properties, such as saturation magnetization and coercivity. scielo.org.mx

Optical and Electronic Properties

Doping zinc oxide with chromium can significantly alter its optical and electronic properties. The optical band gap of ZnO can be tuned by the introduction of chromium ions. researchgate.netscirp.org For instance, the optical band energy of ZnO has been observed to decrease with chromium doping. researchgate.net This modification of the band gap can affect the material's absorption of light and its performance in photocatalytic applications. mdpi.com The electrical properties, such as dielectric response and AC conductivity, are also influenced by the presence of chromium and the microstructure of the material. jmst.org

Data Tables

Physicochemical Properties of this compound

Property	Technique	Observation	Reference
Crystalline Structure	XRD	Hexagonal wurtzite structure of ZnO, presence of CuO and spinel phases.	mdpi.com, nih.gov
Morphology	SEM/TEM	Nanoparticles, porous structures, nanocomb structures.	bohrium.com, nih.gov
Surface Composition	XPS	Presence of Cu, Zn, Cr, and O; determination of oxidation states.	researchgate.net
Surface Area	BET	High specific surface area is beneficial for catalytic activity.	oup.com, oup.com
Optical Band Gap	UV-Vis	Tunable band gap with Cr doping.	researchgate.net, scirp.org

Catalytic Performance of this compound

Application	Reaction Conditions	Key Findings	Reference
Methanol (B129727) Synthesis	Low pressure and temperature	High activity and selectivity for methanol production.	oup.com, researchgate.net
Water-Gas Shift Reaction	High and low temperatures	Enhanced thermal stability and activity.	epa.gov, nih.gov
Environmental Catalysis	UV/Visible light	Degradation of organic pollutants like dyes.	guilan.ac.ir, ikm.org.my

Catalytic Performance and Reaction Mechanisms of Chromium Copper Zinc Oxides

Catalytic Activity in Carbon Monoxide Conversion Processes

Chromium-copper-zinc oxide catalysts are effective in processes involving the conversion of carbon monoxide (CO), a toxic gas and a key reactant in several chemical syntheses.

The water-gas shift (WGS) reaction (CO + H₂O ⇌ CO₂ + H₂) is a crucial step in producing high-purity hydrogen for applications such as ammonia (B1221849) synthesis and fuel cells. The reaction is exothermic, favoring higher CO conversion at lower temperatures. researchgate.net Copper-zinc-oxide-based catalysts are utilized for the low-temperature WGS reaction, which typically operates in the 200-300 °C range, demonstrating high activity and good selectivity. researchgate.net The addition of copper to iron oxide/chromia catalysts has been shown to significantly lower the activation energy for the WGS reaction. researchgate.net While the industrial high-temperature WGS (HTS) reaction often uses an iron oxide-chromium oxide catalyst, the addition of a copper promoter enhances performance. tudelft.nlmdpi.com The primary role of chromium in these catalysts is to act as a structural stabilizer, preventing the sintering of the active phases and thereby extending the catalyst's lifespan. tudelft.nlacs.org The low-temperature reaction is necessary to shift the equilibrium towards the products, reducing the CO concentration to below 1%. mdpi.com

The catalytic oxidation of carbon monoxide (2CO + O₂ → 2CO₂) is vital for pollution control, particularly in automotive exhaust systems. Zinc oxide (ZnO) and chromium oxide (Cr₂O₃) are among the oldest and most well-known catalysts for CO oxidation. researchgate.net The combination of these oxides, often with copper, creates a highly effective material for low-temperature CO oxidation. researchgate.net The catalytic performance of these materials is influenced by factors such as specific surface area and crystallite size, with smaller crystallites generally leading to higher activity. researchgate.net

The mechanism for CO oxidation over ZnO-Cr₂O₃ catalysts is often described by the Mars-van Krevelen model. This mechanism involves a redox cycle where lattice oxygen from the catalyst surface is consumed to oxidize CO to CO₂, and the resulting oxygen vacancy is then replenished by oxygen from the gas phase. researchgate.net Copper chromite (CuCr₂O₄), a spinel-structured material, is particularly promising as a low-cost, noble-metal-free catalyst for CO oxidation, exhibiting activity comparable to that of precious metals. researchgate.net

Table 1: CO Oxidation Catalyst Performance

Catalyst System	Key Features	Proposed Mechanism	Reference
ZnO-Cr₂O₃	Low cost, high thermal activity and selectivity. researchgate.net	Mars-van Krevelen	researchgate.net
Copper Chromite (CuCr₂O₄)	High activity, comparable to precious metals. researchgate.net	Redox	researchgate.net

Methanol (B129727) Synthesis and Reforming Reactions

Historically, methanol was produced at high pressures and temperatures using ZnO-Cr₂O₃ catalysts. bibliotekanauki.pl The advent of copper-based catalysts, specifically copper-zinc oxide, allowed for a "low pressure" method, significantly reducing the energy requirements of the process by operating at 5–10 MPa and 453–523 K. bibliotekanauki.pl The addition of chromium to the Cu-ZnO system, forming a Cu-Zn-Cr catalyst, was found to prolong the catalyst's life. mdpi.com These catalysts are used for methanol synthesis from syngas (a mixture of CO, CO₂, and H₂). google.com

The composition of these catalysts is crucial for their activity. For instance, a Cu-Zn-Cr catalyst with an atomic ratio of copper:zinc:chromium ranging from 10-90:5-70:2-70 is effective for methanol synthesis. google.com The catalyst functions by providing active sites for the hydrogenation of carbon oxides.

Methanol steam reforming (CH₃OH + H₂O ⇌ CO₂ + 3H₂), the reverse of methanol synthesis, is a key reaction for producing high-purity hydrogen for fuel cells. Copper-based catalysts are highly effective for this process. semanticscholar.org The performance of Cu/ZnO catalysts can be enhanced by the addition of other metal oxides like ZrO₂ and CeO₂, which improve methanol conversion and stability. semanticscholar.org

Table 2: Catalysts in Methanol Synthesis

Catalyst Type	Operating Conditions	Key Advantage	Reference
ZnO-Cr₂O₃	High pressure (20 MPa), high temperature (673 K)	Early industrial standard	bibliotekanauki.pl
CuO-ZnO-Al₂O₃/Cr₂O₃	Low pressure (5–10 MPa), low temperature (453–523 K)	Reduced energy consumption, longer catalyst life bibliotekanauki.plmdpi.com	bibliotekanauki.plmdpi.com

Hydrogenation and Dehydrogenation Catalysis

Copper-based mixed oxides are well-established catalysts for various hydrogenation reactions of organic compounds. bibliotekanauki.pl Copper-chromium oxide catalysts, in particular, have been recognized for their effectiveness in hydrogenation processes. acs.org Copper-zinc oxide catalysts are also employed in the hydrogenation of aldehydes, such as the conversion of butyraldehyde to butanol. d-nb.info The activity of these catalysts is closely linked to the dispersion of copper particles. d-nb.info The addition of chromium and zinc oxides to skeletal copper catalysts has been shown to promote their performance in reactions like methanol synthesis. researchgate.net

In dehydrogenation reactions, such as the conversion of isobutane to isobutene, chromium oxide supported on materials like silica or alumina (B75360) is a common catalyst. The specific nature of the chromium species on the support plays a critical role in the catalytic activity.

Role of Metal Synergism in Catalytic Pathways

The enhanced performance of chromium-copper-zinc oxide catalysts is largely attributed to the synergistic interactions between the different metal components. This synergy is more than just a simple combination of the properties of the individual oxides.

In methanol synthesis, a strong synergy exists between copper and zinc oxide. rsc.orgresearchgate.net While metallic copper is the active site for methanol formation, ZnO plays a crucial role that is not fully understood. researchgate.net One theory suggests that ZnO acts as a reservoir for spilt-over hydrogen atoms, which can then migrate back to the copper surface and participate in the reaction, thereby increasing the synthesis rate. rsc.org The close proximity and intimate mixing of Cu and ZnO particles are critical for this synergy, leading to a higher degree of structural disorder in the copper nanoparticles, which correlates with higher catalytic activity. mpg.de

In bimetallic Cu-Cr oxide systems, electronic interactions between the copper and chromium species have been observed. researchgate.net This interaction can modify the electronic state of the copper, influencing the catalyst's activity and selectivity in oxidation reactions. Similarly, in Cu-Zn oxide systems used for photocatalytic oxidation, the combination of the two oxides enhances the separation of electron-hole pairs, leading to higher photocatalytic activity compared to the single oxides. mdpi.com The synergy between different metal oxides can also influence the cleavage of specific chemical bonds, as seen in the hydrogenolysis of glucose, where the combination of copper with different oxides directs the reaction towards different products. rsc.org

Mechanistic Insights into Adsorption and Desorption Processes

In CO oxidation over ZnO-Cr₂O₃ catalysts, the formation of high surface area materials is linked to the presence of surface chromium phases that inhibit the sintering of ZnO grains. researchgate.net The surface can present different adsorption sites, influencing how reactant molecules like CO bind to the catalyst. researchgate.net

For the reduction of nitric oxide (NO) with CO, a process relevant to exhaust gas treatment, the addition of Cr₂O₃ to SnO₂ dramatically increases the rate and amount of NO adsorption. core.ac.uk This is attributed to the surface chromium ions, which are easily oxidized by NO and subsequently reduced by CO, facilitating the catalytic cycle. core.ac.uk The desorption of products like N₂ and N₂O occurs at lower temperatures on the chromium-doped catalyst, indicating a lower activation barrier for the surface reaction. core.ac.uk

The adsorption of hydrogen on zinc oxide-chromium oxide catalysts is a key step in hydrogenation reactions. rsc.org In methanol synthesis, it is proposed that CO₂ adsorbs on ZnO, while H₂ dissociates on the copper surface. mdpi.com The resulting hydrogen atoms can then spill over to the ZnO, where they react with the adsorbed CO₂ intermediates.

The adsorption of chromium species from aqueous solutions onto iron oxide nanoparticles is highly pH-dependent. ijche.com Anionic chromium species (like HCrO₄⁻) adsorb most effectively at low pH, where the nanoparticle surface is positively charged. ijche.com Desorption can be achieved by increasing the pH, which reverses the surface charge and causes repulsion of the adsorbed anions. ijche.com This principle of electrostatic interaction is fundamental to understanding adsorption and desorption on metal oxide surfaces.

Catalyst Deactivation and Regeneration Studies

Chromium-copper-zinc oxide catalysts are crucial in various industrial chemical processes, including methanol synthesis and the water-gas shift reaction. However, like all catalysts, their performance deteriorates over time due to various deactivation mechanisms. Understanding these processes is vital for optimizing catalyst lifespan and process efficiency. This section delves into the primary causes of deactivation—coking, sintering, and poisoning—and explores the thermal stability and active site retention of these catalysts.

Coking and Sintering Mechanisms

Coking , the deposition of carbonaceous materials on the catalyst surface, can block active sites and pores, leading to a loss of activity. However, for commercial copper-based catalysts, including chromium-copper-zinc oxide formulations, coking is generally considered uncommon. epa.gov This is attributed to their non-acidic nature and the mild operating conditions under which they are typically employed. epa.gov

Sintering , the agglomeration of small metal particles into larger ones at high temperatures, is a more significant deactivation mechanism for these catalysts. researchgate.netosti.gov This process leads to a reduction in the active metal surface area, thereby decreasing catalytic activity.

Key aspects of sintering in chromium-copper-zinc oxide catalysts include:

Thermal Sintering : Copper particles are susceptible to thermal sintering through a surface migration process. epa.gov High reaction temperatures are a primary driver for the sintering of copper particles. acs.org To ensure catalyst longevity, operating temperatures are typically kept below 300°C. epa.gov

Influence of Water : The presence of water, often a byproduct in reactions like CO2 hydrogenation, can accelerate the sintering of particles, leading to a subsequent loss of active sites and catalyst deactivation. mdpi.com

Role of Support Oxides : The oxide components play a crucial role in the catalyst's structural integrity. Zinc oxide (ZnO) particles can physically separate copper (Cu) particles, effectively preventing them from agglomerating. mpg.de Chromium oxide (Cr₂O₃) acts as a structural stabilizer, protecting the copper particles against sintering and prolonging the catalyst's life. mdpi.comresearchgate.net Some studies on copper-zinc-alumina catalysts suggest that deactivation is primarily caused by changes in the ZnO component and the oxidation of copper, rather than the sintering of copper particles alone. acs.org

Table 1: Factors Influencing Sintering of Chromium-Copper-Zinc Oxide Catalysts

Factor	Description	Impact on Catalyst
High Temperature	Operation above optimal thermal limits (typically >300°C). epa.gov	Accelerates the migration and agglomeration of copper crystallites, reducing active surface area. epa.govacs.org
Water Vapor	Presence of steam in the reaction environment, often as a product.	Can induce rapid particle sintering and subsequent loss of active sites. mdpi.com
Chlorides	Trace amounts of halides in the feed stream or from catalyst manufacturing.	Markedly accelerates the surface migration process leading to sintering. epa.gov
Chromium Oxide	Incorporated as a structural promoter.	Acts as a stabilizer, protecting the copper structure against thermal agglomeration. researchgate.net
Zinc Oxide	Serves as a support and co-catalyst.	Can physically separate copper particles, hindering their agglomeration. mpg.de

Poisoning Effects

Catalyst poisoning involves the strong chemisorption of substances from the feed stream onto the active sites, rendering them inactive. For chromium-copper-zinc oxide catalysts, sulfur and chlorine compounds are the most common poisons.

Sulfur Poisoning : Copper-based catalysts are particularly vulnerable to poisoning by sulfur compounds, such as hydrogen sulfide (H₂S). epa.govmdpi.com These compounds react with the active copper sites, leading to deactivation. The inclusion of zinc oxide in the formulation provides a degree of sulfur resistance through the formation of thermodynamically stable zinc sulfide (ZnS), which acts as a poison trap. epa.gov

Halide Poisoning : Halides, especially chlorides, are detrimental to the catalyst's performance. Even trace amounts can significantly accelerate the thermal sintering of copper particles, leading to irreversible deactivation. epa.gov Therefore, it is crucial to eliminate halides from both the catalyst during its manufacture and the reactants during operation. epa.gov Other chlorinated organic compounds can also lead to complete deactivation. epa.gov

Table 2: Common Poisons for Chromium-Copper-Zinc Oxide Catalysts and Their Effects

Poison	Common Source	Mechanism of Deactivation
Sulfur Compounds (e.g., H₂S)	Impurities in synthesis gas feed.	Strong chemisorption on active copper sites, blocking them from reactants. ZnO can trap sulfur as ZnS. epa.gov
Chlorine Compounds (e.g., Chlorides)	Impurities in feed stream or residual from manufacturing.	Promotes rapid thermal sintering of copper particles, leading to loss of active surface area. epa.gov
Other Chlorinated Organics	Contaminants in industrial feedstocks.	Can cause complete deactivation of the catalyst. epa.gov

Thermal Stability and Active Site Retention

The ability of a catalyst to withstand process temperatures without irreversible changes to its structure and to retain its active sites is critical for its industrial application.

Thermal Stability : The thermal stability of chromium-copper-zinc oxide catalysts is largely influenced by their composition. The addition of chromium oxide significantly enhances the structural stability, helping to prevent the sintering of copper particles at elevated temperatures. researchgate.net Research on chromium-doped zinc oxide nanoparticles has shown that the presence of chromium contributes to better thermal stability. researchgate.net The active sites in these catalysts are often considered to be at the interface between copper and zinc oxide. researchgate.net

Active Site Retention : Deactivation is fundamentally a loss of accessible, effective active sites. This can occur through physical blockage by coke, loss of surface area via sintering, or chemical deactivation by poisons. researchgate.netmdpi.com In some processes, deactivation has been attributed to the deposition of species like methoxy (CH₃O) or formate (B1220265) ions on the catalyst surface. researchgate.net Another identified mechanism for the loss of active sites is the oxidation of the active metallic copper (Cu⁰) to inactive copper ions (Cu²⁺). acs.org

Regeneration strategies aim to reverse these deactivation processes. For instance, deactivated copper chromite catalysts can often be regenerated by a process of oxidation to burn off deposits, followed by a reduction step to restore the active metallic copper sites. google.com Similarly, chromium oxide-based catalysts used in other processes have been regenerated by impregnation with a chromium salt solution followed by calcination. google.com For deactivation caused by both SO₂ and coke, a combined approach of in-situ air oxidation followed by hydrogen reduction has proven effective. mdpi.com

Photocatalytic Efficacy of Chromium Copper Zinc Oxide Materials

Photocatalytic Hydrogen Production

There is no available scientific literature detailing the use of a "Chromium-Copper-Zinc Oxide" material for photocatalytic hydrogen production. Research in this area tends to focus on binary systems like copper-zinc oxides or materials doped with chromium, rather than a ternary oxide of all three metals.

Enhancement Strategies for Photocatalytic Activity

Noble Metal Deposition

No studies were found that investigate the deposition of noble metals onto a "Chromium-Copper-Zinc Oxide" photocatalyst to enhance its activity.

Semiconductor Heterojunction Formation

There is no research available on the formation of semiconductor heterojunctions using "Chromium-Copper-Zinc Oxide" as one of the components.

Environmental Remediation Applications of Chromium Copper Zinc Oxide

Adsorption of Heavy Metal Ions

Heavy metal contamination in water sources is a persistent environmental challenge due to the toxicity and non-biodegradability of ions such as chromium (Cr), copper (Cu), and zinc (Zn). Adsorption is a widely used technique for the removal of these contaminants. While chromium-copper-zinc oxide itself is primarily known as a catalyst, its constituent metal oxides, particularly zinc oxide, have been studied for their adsorptive properties.

Research into the specific use of a ternary chromium-copper-zinc oxide composite as a primary adsorbent for heavy metal ions is not extensively documented in publicly available scientific literature. However, studies on related materials provide insight into the potential of its components. For instance, zinc oxide (ZnO) nanoparticles have demonstrated effectiveness in adsorbing heavy metal ions from aqueous solutions. These nanoparticles possess a high surface area and specific active sites that can bind with metal ions. Studies have shown that ZnO nanoparticles can effectively remove Cr(III), Cr(VI), and Cu(II) ions from water, with the adsorption capacity being influenced by factors such as pH, adsorbent dosage, and initial ion concentration.

Furthermore, composite materials incorporating these metals, such as layered double hydroxides (LDHs), which can be precursors to mixed oxides, are recognized for their excellent ion-exchange and adsorption capacities. These materials possess a tunable structure that is promising for tailored environmental remediation solutions. While direct adsorption data for chromium-copper-zinc oxide is scarce, the known adsorptive capabilities of its individual components and related compounds suggest a potential for this application that warrants further investigation.

Treatment of Industrial Effluents

Industrial effluents are often complex mixtures of pollutants, including organic dyes, pharmaceuticals, herbicides, and heavy metals. Advanced oxidation processes, such as photocatalysis, have emerged as effective methods for treating such wastewater. Materials that are chemically related to chromium-copper-zinc oxide, specifically layered double hydroxides (LDHs) containing these metals, have shown significant promise as photocatalysts for the degradation of organic pollutants.

When Zn-based LDHs containing copper or chromium are calcined, they form finely dispersed mixed metal oxides. These materials can be activated by UV or solar irradiation to generate reactive oxygen species, such as superoxide (B77818) anion radicals, which then break down complex organic molecules into simpler, less harmful substances.

For example, research on Zn(Cu/Cr)Al-LDH based photocatalysts has demonstrated their effectiveness in removing pharmaceuticals and herbicides from water. google.comnih.gov Under UV irradiation, these materials have achieved high removal efficiencies for various pollutants. The thermal treatment of these LDHs at different temperatures influences their structure and, consequently, their photocatalytic activity.

Table 1: Photocatalytic Removal of Organic Pollutants using ZnAl-LDH based Catalysts under UV Irradiation

Pollutant	Catalyst (Thermally Treated at 100°C)	Treatment Time (minutes)	Removal Efficiency (%)
Tolperisone Hydrochloride	ZnAl 100	75	~79
Quinmerac	ZnAl 100	75	~86
Clomazone	ZnAl 100	75	~47

Table 2: Photocatalytic Removal of Clomazone using ZnAl-LDH based Catalysts under UV Irradiation

Pollutant	Catalyst (Thermally Treated at 500°C)	Treatment Time (minutes)	Removal Efficiency (%)
Clomazone	ZnAl 500	75	~47

These findings indicate that trimetallic nano-oxide catalysts derived from materials like chromium-copper-zinc oxide could be promising for industrial wastewater treatment due to their potential for fast reaction processes and cost-effectiveness. camfil.us

Theoretical and Computational Investigations of Chromium Copper Zinc Oxide

Density Functional Theory (DFT) Studies on Electronic Structure

Density Functional Theory (DFT) is a powerful quantum mechanical method used to investigate the electronic structure of materials. For the chromium-copper-zinc oxide system, DFT studies have been crucial in understanding how the constituent elements interact to create catalytically active sites.

Research has shown that the addition of chromium to the copper-zinc oxide framework significantly modifies the electronic properties of the material. DFT calculations performed on Cr-doped Zinc Oxide (ZnO) surfaces reveal that chromium atoms tend to be preferentially located on the surface rather than in the bulk of the ZnO lattice. acs.org This surface doping is critical for the catalyst's function. The presence of chromium influences the local density of states, particularly around the Fermi level, which can be beneficial for electronic transitions involved in catalytic reactions. researchgate.net

A key aspect of the catalyst's function is its interaction with reactant molecules. DFT calculations have been employed to study the adsorption of molecules like carbon monoxide (CO) on Cr-doped ZnO surfaces. These studies show a clear relationship between the concentration of chromium and oxygen vacancies on the surface and the strength of CO adsorption. acs.org The binding energy of CO is a critical parameter, as it influences the activation of the molecule, a primary step in reactions like methanol (B129727) synthesis.

In stable phases containing both zinc and chromium, such as the zinc chromite (ZnCr₂O₄) spinel, DFT calculations, sometimes augmented with a Hubbard U parameter (DFT+U) to better account for electron localization in d-orbitals, are used to analyze the electronic structure. researchgate.net These studies help to interpret experimental results from techniques like X-ray Absorption Near Edge Structure (XANES) spectroscopy, providing a detailed picture of the electronic excitations and the origin of spectral features. researchgate.net

Table 1: Calculated CO Adsorption Energies on Cr-Doped ZnO(1010) Surfaces acs.org

Chromium Concentration (%)	Oxygen Vacancy Concentration (ML)	CO Adsorption Energy (eV)
0.0	0.33	-0.46
4.2	0.33	-0.90
8.3	0.33	-1.25
12.5	0.00	-1.40

Molecular Dynamics (MD) Simulations for Surface Interactions

Molecular Dynamics (MD) simulations are a computational method used to study the physical movements of atoms and molecules over time. This technique provides a dynamic picture of surface interactions, such as the adsorption of reactants, the diffusion of species, and the structural evolution of the catalyst under reaction conditions.

For the chromium-copper-zinc oxide system, MD simulations have been particularly insightful in understanding the stability and dynamics of the crucial copper-zinc oxide interface. ustc.edu.cndiva-portal.org The long-term durability of the catalyst is often linked to its stability in the presence of water, a common byproduct in methanol synthesis. MD simulations based on machine learning potentials have shown that water molecules can interact with copper atoms at the Cu/ZnO interface, potentially forming Cu-OH complexes that may lower the formation energy of single copper atoms on the ZnO surface. ustc.edu.cn These simulations reveal that while small copper clusters can be destabilized by hydroxyl adsorption, larger copper assemblies tend to maintain their structural integrity. ustc.edu.cn

Another critical surface phenomenon is the formation of copper-zinc surface alloys, which have been proposed as potential active sites. Machine-learning MD has been used to simulate the deposition of zinc atoms on copper surfaces to observe the alloying process at an atomic level. nih.gov These simulations capture the explicit dynamics of the system, revealing the mechanisms responsible for the formation of the Cu-Zn surface alloy. nih.gov

While direct MD simulations of the complete ternary Cr-Cu-Zn-O system are computationally intensive and less common in the literature, the foundational understanding gained from the Cu/ZnO system is invaluable. Experimental evidence suggests that chromium acts as a structural promoter, enhancing the surface area and thermal stability of the catalyst. d-nb.info MD simulations provide the framework to investigate how the presence of chromium atoms or chromium oxide clusters at the interface could sterically or electronically hinder the sintering and agglomeration of copper nanoparticles, thereby contributing to the catalyst's long-term stability.

Table 2: Key Surface Phenomena Investigated by Molecular Dynamics

Phenomenon	System Studied	Key Finding	Reference
Catalyst-Water Interaction	Cu/ZnO	Water can form Cu-OH complexes, potentially destabilizing small Cu clusters.	ustc.edu.cn
Surface Alloy Formation	Zn on Cu(997)	MD simulations revealed atomic mechanisms for the formation of Cu-Zn surface alloys.	nih.gov
Water Adsorption	ZnO-water interface	Surface steps on ZnO stabilize the dissociated state of water.	diva-portal.org

Computational Prediction of Novel Compositions and Structures

A frontier in materials science is the computational prediction of new, stable, and high-performance materials, bypassing traditional trial-and-error experimental methods. For complex multi-component systems like chromium-copper-zinc oxide, computational tools are used to explore vast compositional and structural landscapes to identify promising new catalysts.

One powerful technique is evolutionary crystal structure prediction, which combines evolutionary algorithms with first-principles energy calculations (like DFT). nih.govnih.gov This method has been applied to the ternary Cu-Zn-O system to search for novel, thermodynamically stable crystal structures. nih.govnih.gov By screening thousands of potential structures with different stoichiometries, such studies can predict the existence of new phases. For the CuₓZnᵧO₂ system, calculations have identified a magnetic Cu₂Zn₂O₄ composition as the most thermodynamically favorable among the hypothetical ternary structures, although it was found to be slightly less stable than a mixture of the known binary oxides at ambient pressure. nih.gov Such findings provide crucial guidance for experimental synthesis efforts, suggesting that high-pressure conditions might be needed to form these novel ternary oxides. nih.gov

These predictive computational approaches are often linked with high-throughput experimental screening. researchgate.netosti.gov Computational screening can rapidly identify a smaller set of promising catalyst compositions from a vast array of possibilities. These candidates can then be synthesized and tested experimentally in parallel reactor systems, dramatically accelerating the discovery of improved catalysts. This synergy between computational prediction and high-throughput experimentation represents the future of rational catalyst design.

Table 4: Thermodynamic Stability of Predicted Ternary CuₓZnᵧO₂ Phases nih.gov

Composition	Magnetic State	Gibbs Free Energy Relative to Binary Oxides (kJ/mol per atom)
Cu₂Zn₂O₄	Magnetic (Cuᴵᴵ)	2.8
Cu₂Zn₂O₄	Non-magnetic (Cuᴵ)	15.0
Cu₄Zn₂O₆	Mixed (Cuᴵ/Cuᴵᴵ)	> 10.0

Note: A positive relative Gibbs free energy indicates the predicted ternary phase is less stable than a mixture of the separate binary oxides (CuO, Cu₂O, and ZnO) at ambient pressure.

Advanced Material Forms and Composites of Chromium Copper Zinc Oxide

Nanostructured Architectures (Nanoparticles, Nanorods, Nanoflowers)

The synthesis of chromium-copper-zinc oxide materials in the form of nanostructured architectures allows for the manipulation of their physical and chemical properties, largely due to their high surface-area-to-volume ratio. Various morphologies, including nanoparticles, nanorods, and more complex structures like nanoflowers and nanocombs, have been developed using several synthesis techniques.

Nanoparticles are the most extensively studied nanostructure. Methods like co-precipitation, sol-gel, and hydrothermal synthesis are commonly employed to produce nanoparticles of chromium-doped zinc oxide (Cr-doped ZnO), copper-doped zinc oxide (Cu-doped ZnO), or copper oxide/zinc oxide (CuO/ZnO) nanocomposites. d-nb.infobiotechrep.irmdpi.com The co-precipitation technique, valued for its simplicity and scalability, involves precipitating precursors from a solution. For instance, Cr-doped ZnO nanoparticles have been synthesized using zinc nitrate (B79036) hexahydrate and chromium nitrate nonahydrate as precursors. ijournalse.orgnih.gov Research shows that doping ZnO with chromium can significantly alter its properties; for example, a 0.1 M Cr-doping in ZnO nanoparticles was found to increase the BET surface area from 176.25 m²/g to 287.17 m²/g and enhance thermal stability. d-nb.infobohrium.com The average particle size for such nanoparticles typically ranges from 23 to 39 nm. d-nb.infobohrium.com Similarly, CuO/ZnO nanocomposites have been prepared by mixing synthesized CuO and ZnO nanoparticles, resulting in particle sizes between 10-30 nm and enhanced photocatalytic performance. researchgate.net

Nanorods and other one-dimensional (1D) structures are of interest for applications in electronics and sensors. Hydrothermal methods and chemical vapor deposition (CVD) are effective for creating 1D structures like nanorods and nanowires of ZnO and CuO. mdpi.com The hydrothermal technique, which involves chemical reactions in aqueous solutions at elevated temperatures and pressures, can yield ZnO-CuO nanocomposites with 1D morphologies. mdpi.com These elongated structures provide direct pathways for electron transport, which is beneficial for electronic devices.

More complex, hierarchical structures such as nanoflowers and nanocombs have also been synthesized. These three-dimensional architectures are assemblies of lower-dimensional nanostructures (like nanosheets or nanorods) and offer a very high surface area. For example, dice-like and flower-like structures of CuO have been obtained, with particle sizes in the 10-30 nm range. researchgate.net A unique "nanocomb" structure of zinc chromium oxide was synthesized via a chemical co-precipitation method, resulting in nanoparticles with an average size of 20 nm. nih.govresearchgate.net These comb-shaped particles are composed of nanoflakes linked with sharp needles, creating a large surface area that enhances their performance in biomedical applications. nih.gov

Nanostructure Type	Synthesis Method	Key Findings/Properties	Typical Size	Reference
Cr-doped ZnO Nanoparticles	Co-precipitation	Increased thermal stability and surface area (up to 287.17 m²/g).	23 - 39 nm	d-nb.infobohrium.com
ZnO and Cr₂O₃ Nanoparticles	Sol-gel in micelles	Uniform nanoparticles with agglomeration.	40 - 80 nm	biotechrep.ir
Cr/ZnO Nanocombs	Co-precipitation	Comb-shaped morphology with large surface area.	~20 nm	nih.govresearchgate.net
CuO/ZnO Nanocomposites	Mechanochemical Combustion	Formation of a heterojunction enhances electronic and optical properties.	N/A	mdpi.com
ZnO-CuO Nanocomposites (1D)	Hydrothermal Synthesis	Can produce nanorods and nanowires.	N/A	mdpi.com
CuO Doped ZnO Nanophotocatalysts	Mixing of Nanoparticles	Higher surface area than undoped ZnO; enhanced photocatalytic performance.	10 - 30 nm	researchgate.net

Thin Film Fabrication and Performance

Thin films of chromium-copper-zinc oxide materials are crucial for optoelectronic and sensor applications. Various physical and chemical deposition techniques are used for their fabrication, each influencing the film's structural, optical, and electrical characteristics.

Common fabrication methods include magnetron sputtering, sol-gel spin coating, and spray pyrolysis. Magnetron sputtering is a physical vapor deposition (PVD) technique that allows for the creation of high-quality, uniform films. researchgate.net It has been used to deposit Cr-doped ZnO thin films where increasing the chromium concentration was found to decrease the crystallite size from 95 nm to 83 nm and significantly reduce electrical resistivity from 3.98 × 10⁻² Ω·cm to 4.03 × 10⁻⁴ Ω·cm. researchgate.net This makes the films potentially useful for microwave devices. researchgate.net RF sputtering has also been employed to create Cu-doped ZnO films with low resistivity (1.7 × 10⁻⁴ Ω·cm) and high transparency (~80%), making them suitable for transparent conductive electrodes in solar cells. mdpi.com

The sol-gel method is a cost-effective chemical solution deposition technique that offers good control over the material's composition. bohrium.comacs.org ZnO/CuO bilayer thin films have been prepared using a sol-gel spin coating process, resulting in polycrystalline films with crystallite sizes around 13-15 nm. bohrium.com The addition of a CuO layer to ZnO decreases the average crystallite size and increases absorbance in the visible range. bohrium.com Cu-doped ZnO thin films made via the sol-gel method have shown that doping can induce p-type conductivity and increase carrier concentration. acs.org

Spray pyrolysis is another scalable and low-cost method used for depositing thin films of materials like ZnO and its doped variants. mdpi.comresearchgate.net This technique has been used to deposit Cr-doped ZnO films where doping was found to increase the optical band gap from 3.24 eV (undoped) to 3.31 eV. researchgate.net

The performance of these thin films is highly dependent on the dopant (Cr or Cu) and its concentration. Chromium doping generally enhances electrical conductivity while decreasing the dielectric constant. researchgate.net Copper doping can also significantly lower resistivity and has been shown to tune the optical band gap, which is a critical parameter for solar cell applications. mdpi.comacs.org The combination of these elements in bilayer or composite films allows for the engineering of heterojunctions with specific electronic properties for advanced devices. bohrium.comresearchgate.net

Film Type	Fabrication Method	Key Performance Characteristics	Reference
Cr-doped ZnO	Magnetron Sputtering	Resistivity decreased from 3.98 × 10⁻² to 4.03 × 10⁻⁴ Ω·cm with increased Cr content. Crystallite size decreased from 95 to 83 nm.	researchgate.net
Cu-doped ZnO	RF Sputtering	Low resistivity of 1.7 × 10⁻⁴ Ω·cm. High average transmittance of ~80% in the visible region.	mdpi.com
ZnO/CuO Bilayer	Sol-Gel Spin Coating	Polycrystalline with crystallite size of ~13 nm. High absorbance in the visible range.	bohrium.com
Cu-doped ZnO	Sol-Gel	Induced p-type conductivity. Increased carrier concentration with doping.	acs.org
Cr-doped ZnO	Spray Pyrolysis	Optical band gap increased from 3.24 eV to 3.31 eV with Cr doping.	researchgate.net

Integration into Hybrid and Composite Materials

Integrating chromium, copper, and zinc oxides into hybrid and composite materials creates synergistic effects, leading to enhanced properties that are not achievable with the individual components. These composites are designed for specific applications, including photocatalysis, sensors, and protective coatings.

The formation of a p-n heterojunction, for instance by combining p-type CuO with n-type ZnO, is a common strategy to improve photocatalytic efficiency. mdpi.comjwent.net This junction facilitates the separation of photogenerated electron-hole pairs, reducing their recombination rate and thereby enhancing catalytic activity. jwent.net CuO/ZnO nanocomposites synthesized by a mechanochemical combustion method demonstrated a 98% degradation efficiency of methylene (B1212753) blue dye under solar irradiation, significantly higher than the 81% achieved by undoped ZnO. mdpi.com The improved performance is attributed to the enhanced electronic and optical properties arising from the heterojunction. mdpi.com

In another approach, a ZnO-doped CuO@Alginate bionanocomposite was synthesized, where the inclusion of ZnO into the CuO matrix within a biopolymer framework resulted in a material with an average particle size of about 15.5 nm. acs.org Such bionanocomposites leverage the properties of both the metal oxides and the polymer matrix for applications like the oxidative degradation of pollutants. acs.org

Hybrid multilayer coatings have also been developed for corrosion protection. mdpi.com A two-step electrodeposition process can be used to create a hybrid coating on steel, consisting of a layer of polymer-modified CuO or ZnO nanoparticles followed by an ordinary zinc coating. mdpi.com These hybrid systems show improved corrosion resistance and protective ability compared to standard zinc coatings. mdpi.com

For sensor applications, ZnO–CuO composite nano-surfaces have been fabricated using a colloidal dispersion technique. nih.gov These composites, particularly with a 1:2 ZnO/CuO volume ratio, showed a significantly increased impedimetric signal for biosensing applications, demonstrating how the addition of CuO can enhance the electron transfer properties of the ZnO matrix. nih.gov The synergy between the different oxide components is key to the enhanced performance of these advanced composite materials. acs.org

Hybrid/Composite Material	Fabrication/Integration Method	Enhanced Property/Performance	Application Area	Reference
CuO/ZnO Nanocomposite	Mechanochemical Combustion	98% photodegradation efficiency for methylene blue due to p-n heterojunction.	Photocatalysis	mdpi.com
ZnO–CuO Composite Nano-surface	Colloidal Dispersion	Significantly increased impedimetric signal for biomolecule detection.	Biosensors	nih.gov
ZnO/CuO Hybrid Nanocomposite	Precipitation Method	Increased surface area and decreased bandgap energy, leading to higher catalytic efficiency.	Photocatalysis	jwent.net
Hybrid CuO/Zn Coating	Two-step Electrodeposition	Better corrosion resistance and protective ability for steel.	Protective Coatings	mdpi.com
ZnO-Doped CuO@Alg Bionanocomposite	Chemical Co-precipitation	Enhanced photocatalytic activity from the fusion of ZnO and CuO nanostructures in a biopolymer matrix.	Pollutant Degradation	acs.org

Current Challenges and Future Research Directions

Tailoring and Optimization of Compositional Ratios

The synergistic interaction between copper and zinc is crucial, with zinc oxide believed to enhance the dispersion of copper atoms and prevent their sintering, thus maintaining a high active surface area. researchgate.net The addition of chromium further modifies these properties, acting as a structural stabilizer. researchgate.net Research has shown that even small amounts of Cr₂O₃ can significantly enhance the activity for reactions like the water-gas shift reaction. researchgate.net However, achieving the optimal balance is complex. For instance, in methanol (B129727) synthesis from CO₂, the commercial Cu/ZnO/Al₂O₃ catalyst typically contains 50–70% CuO, 20–50% ZnO, and 5–20% Al₂O₃, highlighting the importance of the relative component concentrations. frontiersin.org While chromium can substitute alumina (B75360) as a promoter, finding the ideal Cu:Zn:Cr ratio for maximizing catalytic activity, selectivity, and long-term stability remains an active area of investigation. mdpi.commdpi.com

Future research will likely focus on high-throughput experimental methods and computational modeling to rapidly screen a wide range of compositions. Density Functional Theory (DFT) studies, for example, can provide insights into the energetics of different surface configurations and reaction pathways on catalysts with varying elemental ratios, guiding the synthesis of more efficient materials. rsc.org

Parameter	Typical Range (atomic %)	Role in Catalysis
Copper (Cu)	50-70%	Primary active component for hydrogenation reactions.
Zinc (Zn)	20-50%	Promoter, enhances Cu dispersion, prevents sintering.
Chromium (Cr)	5-20%	Structural promoter, enhances stability and activity.

Development of Advanced In-Situ Characterization Techniques

Understanding the dynamic nature of chromium copper zinc oxide catalysts under reaction conditions is a major hurdle. The active state of the catalyst may differ significantly from its state before or after the reaction. Therefore, the development and application of advanced in-situ and operando characterization techniques are critical.

Techniques such as in-situ X-ray Diffraction (XRD) and X-ray Absorption Spectroscopy (XAS) are powerful tools for studying the structural evolution of catalysts during activation and reaction. researchgate.netacs.orgacs.org For instance, operando AP-HAXPES (Ambient-Pressure Hard X-ray Photoelectron Spectroscopy) has been used to study copper-zinc-alumina catalysts for methanol synthesis, revealing the chemical states of the surface and adsorbed intermediates during the reaction. spring8.or.jpacs.orgresearchgate.net These studies have highlighted the dynamic nature of the Cu-Zn interface and the role of zinc in stabilizing reaction intermediates. acs.orgresearchgate.net

A significant challenge is to perform these characterizations under industrially relevant conditions of high pressure and temperature. nih.gov Future research will focus on developing and refining reactor cells that can mimic industrial environments while being transparent to the probes used in these advanced techniques. mdpi.com Combining multiple in-situ techniques, such as XRD, XAS, and Raman spectroscopy, will provide a more comprehensive picture of the catalyst's structure-activity relationship. mdpi.com

Technique	Information Obtained	Relevance to Cr-Cu-ZnO
In-situ XRD	Crystal phase, crystallite size, lattice parameters.	Tracking the reduction of metal oxides and phase changes during reaction. researchgate.net
In-situ XAS	Local atomic structure, oxidation state, coordination environment.	Probing the active sites and the interaction between Cu, Zn, and Cr. acs.orgresearchgate.net
Operando AP-HAXPES	Surface elemental composition and chemical states under reaction conditions.	Identifying surface intermediates and understanding reaction mechanisms. spring8.or.jpacs.org

Scale-Up and Industrial Implementation Challenges

Translating the synthesis of this compound materials from the laboratory to an industrial scale presents several challenges. The synthesis method significantly influences the material's properties, and processes that are feasible on a small scale may not be economically viable or reproducible on a large scale.

For catalytic applications, ensuring batch-to-batch reproducibility of the catalyst's performance is crucial. This requires stringent control over synthesis parameters such as pH, temperature, and aging time during co-precipitation, which is a common synthesis method. mpg.de Furthermore, the long-term stability and deactivation of the catalyst under industrial operating conditions are major concerns. nih.gov Sintering of the active copper nanoparticles and changes in the zinc oxide support can lead to a loss of activity over time. mdpi.comnih.gov

Future research needs to focus on developing robust and scalable synthesis methods. This includes exploring continuous synthesis processes that can offer better control over the material's properties. Additionally, a deeper understanding of the deactivation mechanisms is required to design more resilient catalysts. This involves long-term stability tests under industrially relevant conditions and detailed post-reaction characterization of the spent catalysts. nih.gov

Exploration of Novel Applications

While this compound is well-established in catalysis, particularly for methanol synthesis, there is a growing interest in exploring its potential in other applications. The unique electronic and optical properties of this mixed metal oxide system make it a candidate for a range of novel functionalities.

One promising area is in the development of chemical sensors. The semiconducting nature of zinc oxide, combined with the catalytic properties of copper and chromium oxides, can be exploited for the detection of various gases. Composites of copper oxide and zinc oxide have shown potential for sensing gases like NO₂ and H₂S. mdpi.comnih.gov The addition of chromium could further enhance the sensitivity and selectivity of these sensors.

Another emerging application is in photocatalysis. Doping zinc oxide with transition metals like chromium and copper can modify its bandgap and improve its efficiency in the degradation of organic pollutants under visible light. researchgate.netnih.govresearchgate.net The synergistic effects between the different metal oxides can enhance charge separation and reduce electron-hole recombination. acs.org

Future research should systematically investigate the structure-property relationships of this compound materials for these new applications. This includes synthesizing materials with controlled morphologies, such as nanoparticles and nanocomposites, and evaluating their performance in sensor devices and photocatalytic reactors. biotechrep.irnih.govresearchgate.net

Application Area	Potential Role of this compound	Key Research Focus
Chemical Sensors	Sensing material for toxic and flammable gases.	Enhancing sensitivity, selectivity, and response time. mdpi.com
Photocatalysis	Degradation of organic pollutants, CO₂ reduction.	Improving visible light absorption and quantum efficiency. researchgate.netresearchgate.net
Antimicrobial Agents	Nanoparticles with antibacterial and antifungal properties.	Understanding the mechanism of toxicity to microorganisms. nih.gov

Sustainable Synthesis and Recycling Strategies

The increasing focus on environmental sustainability is driving the need for greener synthesis routes and effective recycling strategies for this compound materials. Traditional synthesis methods often involve the use of hazardous reagents and generate significant waste.

"Green synthesis" methods, which utilize plant extracts or other biological resources as reducing and capping agents, are being explored for the production of metal oxide nanoparticles. acs.orgnih.govacs.org These methods are often more environmentally friendly and can produce nanoparticles with unique properties. nih.govsemanticscholar.org While much of the research has focused on the individual oxides, the principles can be extended to the synthesis of the ternary this compound system. mdpi.com

The recycling of spent catalysts is another critical aspect of sustainability. Spent this compound catalysts from industrial processes contain valuable metals that can be recovered. Hydrometallurgical and pyrometallurgical processes are being investigated for the selective recovery of copper and zinc from spent catalysts. mdpi.comjove.comresearchgate.net The development of efficient and cost-effective recycling processes is essential for a circular economy approach to the use of these materials. nih.govgoogle.com

Q & A

Q. What synthesis methods are effective for producing Cr-Cu-Zn-O composites with controlled stoichiometry?

• Methodological Answer: Solid-state reaction and sol-gel methods are commonly used. For example, varying CuO concentrations (1.0–5.0%) in ZnO matrices via calcination at 300°C produces distinct crystallographic phases, as shown by XRD patterns . Precursor selection (e.g., nitrates or acetates) and calcination temperature must be optimized to avoid secondary phases like Cr₂O₃ or CuCrO₂ .

Q. Which characterization techniques are critical for verifying the structural integrity of Cr-Cu-Zn-O?

• Methodological Answer: XRD is essential for phase identification, while XRF quantifies elemental composition (e.g., CuO/Ag and ZnO/Ag composites in Table 2) . UV-vis spectroscopy and dynamic light scattering (DLS) assess optical properties and nanoparticle size distribution (e.g., ZnO/CuO nanoparticles in Figure 6) .

Q. How can researchers ensure reproducibility in Cr-Cu-Zn-O synthesis?

• Methodological Answer: Follow standardized protocols for precursor purification and calcination conditions. Document experimental parameters (e.g., heating rates, ambient gas) as per guidelines for scientific reporting . Cross-validate results using multiple techniques (XRD, XRF) to confirm stoichiometric accuracy .

Advanced Research Questions

Q. How do conflicting data on photocatalytic efficiency in Cr-Cu-Zn-O systems arise, and how can they be resolved?

• Methodological Answer: Discrepancies often stem from variations in CuO doping levels (1.0% vs. 5.0%), which alter charge-carrier dynamics . Use controlled experiments with identical light sources and dye concentrations (e.g., Direct Red 80 degradation studies) . Advanced techniques like transient absorption spectroscopy can clarify carrier lifetimes.

Q. What mechanisms explain the interaction between Cr-Cu-Zn-O nanoparticles and environmental heavy metals (e.g., As, Cr)?

• Methodological Answer: Competitive adsorption and redox reactions occur at nanoparticle surfaces. For instance, ZnO nanoparticles in soil reduce Cr(VI) to Cr(III) via electron transfer, but concurrent As(III) oxidation may occur, as shown in wheat studies (Figure 8) . Use synchrotron-based XANES to track speciation changes.

Q. How can toxicity assays for Cr-Cu-Zn-O nanoparticles be standardized across biological models?

• Methodological Answer: Adopt ISO protocols for zebrafish embryo exposure (e.g., 96-hour LC₅₀ tests) . Control nanoparticle dispersion using sonication and surfactants. Compare results to reference materials (e.g., NIST-certified ZnO) to validate assay sensitivity .

Q. What strategies mitigate contradictions in bioavailability studies of Cr-Cu-Zn-O in biological systems?

• Methodological Answer: Ensure iso-elemental diets in animal trials to isolate nanoparticle effects. For example, studies comparing Zn methionine and ZnO in cattle highlight the need for matched mineral levels . Use ICP-MS to quantify tissue-specific metal accumulation.

Methodological Best Practices

• Data Validation : Cross-reference physicochemical properties (e.g., bandgap, particle size) with NIST databases .
• Ethical Reporting : Disclose synthesis challenges, such as zinc powder reactivity variations , and provide raw data in supplementary materials .
• Interdisciplinary Collaboration : Combine materials science with ecotoxicology to assess environmental impacts holistically .